Cas no 2834-91-5 (8-aminonaphthalen-1-ol)

• Product Name: 8-aminonaphthalen-1-ol
• CAS No: 2834-91-5
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD00272558
• CID: 268829
• PubChem ID: 94906
• Update Time: 2025-11-02

8-aminonaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,8-amino-
• 1-Naphthalenol,8-amino-(9ci)
• 8-aminonaphthalen-1-ol
• 1-amino-1'-naphthol
• 1-amino-8-hydroxynaphthalene
• 1-hydroxy-8-aminonaphthalene
• 1-Naphthol,8-amino
• 8-Amino-1-naphthol
• 8-hydroxy-1-naphthylamine
• DTXSID90182581
• HMNPDEGBVWDHAR-UHFFFAOYSA-N
• CS-0353797
• NSC7552
• NSC 7552
• UNII-J1D4JGJ4F2
• 8-AMINO-1-NAPHTHALENOL
• EN300-207387
• J1D4JGJ4F2
• Z1255383411
• 2834-91-5
• AT25691
• 1-Naphthol, 8-amino-
• SB75918
• NSC-7552
• CAA83491
• SCHEMBL444774
• AKOS016368808
• 8-Aminonaphthol
• 1-Naphthalenol, 8-amino-

• MDL： MFCD00272558
• Inchi： 1S/C10H9NO/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1-6,12H,11H2
• InChI Key： HMNPDEGBVWDHAR-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC=CC(=C21)N

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.281
• Boiling Point: 378.3°Cat760mmHg
• Flash Point: 182.6°C
• Refractive Index: 1.741
• PSA: 46.25000
• LogP: 2.70880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 8-aminonaphthalen-1-ol

8-Aminonaphthalen-1-ol (CAS 2834-91-5): Properties, Applications, and Market Insights

8-Aminonaphthalen-1-ol (CAS 2834-91-5) is a versatile aromatic compound with a molecular formula of C₁₀H₉NO. This naphthalene derivative features both an amino group and a hydroxyl group, making it valuable in various chemical and industrial applications. Its unique structure contributes to its reactivity and functionality, particularly in the synthesis of dyes, pharmaceuticals, and specialty chemicals.

The compound is also known as 1-hydroxy-8-aminonaphthalene or 8-amino-1-naphthol, and these synonyms are frequently used in scientific literature and commercial contexts. Researchers and manufacturers often search for terms like "8-aminonaphthalen-1-ol synthesis", "CAS 2834-91-5 applications", and "1-hydroxy-8-aminonaphthalene properties" to find relevant information about this compound.

One of the key properties of 8-aminonaphthalen-1-ol is its solubility profile. It is moderately soluble in organic solvents such as ethanol, methanol, and acetone, but has limited solubility in water. This characteristic makes it suitable for use in organic synthesis and formulation processes. The compound's melting point typically ranges between 150-160°C, and its stability under normal conditions ensures its utility in various industrial applications.

In the field of dye chemistry, 8-aminonaphthalen-1-ol serves as an important intermediate for producing azo dyes and other colorants. The presence of both amino and hydroxyl groups allows for versatile coupling reactions, resulting in dyes with excellent color fastness and brightness. Recent trends in sustainable dye production have increased interest in this compound as manufacturers seek eco-friendly alternatives to traditional dye precursors.

The pharmaceutical industry also utilizes 8-amino-1-naphthol as a building block for drug synthesis. Its aromatic structure makes it valuable for creating compounds with potential biological activity. Researchers investigating "CAS 2834-91-5 in drug development" or "8-aminonaphthalen-1-ol medicinal chemistry" often explore its applications in creating novel therapeutic agents.

From a market perspective, the demand for 8-aminonaphthalen-1-ol has shown steady growth, particularly in regions with strong textile and pharmaceutical manufacturing sectors. Suppliers and buyers frequently search for terms like "8-aminonaphthalen-1-ol price", "CAS 2834-91-5 suppliers", and "1-hydroxy-8-aminonaphthalene manufacturers" when sourcing this chemical. The global market for naphthalene derivatives continues to expand, driven by increasing applications in specialty chemicals and advanced materials.

Quality control is essential when working with 8-aminonaphthalen-1-ol. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify purity and identify potential impurities. Laboratories handling this compound often search for "8-aminonaphthalen-1-ol analytical methods" or "CAS 2834-91-5 purity standards" to ensure proper characterization and handling procedures.

Environmental considerations have become increasingly important for compounds like 8-amino-1-naphthol. While not classified as hazardous under normal handling conditions, proper storage and disposal methods should be followed. Researchers investigating "8-aminonaphthalen-1-ol environmental impact" or "CAS 2834-91-5 safety data" can find comprehensive information in material safety data sheets and scientific literature.

Recent advancements in chemical synthesis have improved production methods for 8-aminonaphthalen-1-ol, making it more accessible to various industries. Green chemistry approaches have been developed to reduce waste and improve yield in its manufacturing process. These innovations respond to growing searches for "sustainable 8-aminonaphthalen-1-ol production" and "eco-friendly naphthalene derivatives" in the chemical industry.

In academic research, 8-aminonaphthalen-1-ol continues to attract attention for its potential in materials science. Its aromatic structure and functional groups make it a candidate for creating advanced polymers and conductive materials. Scientists exploring "CAS 2834-91-5 in material science" or "8-amino-1-naphthol polymer applications" are investigating these promising directions.

The future outlook for 8-aminonaphthalen-1-ol appears positive, with expanding applications in multiple industries. As research continues into novel uses for this compound, its market significance is expected to grow. Companies and researchers monitoring developments in aromatic chemistry frequently search for "8-aminonaphthalen-1-ol market trends" and "CAS 2834-91-5 future applications" to stay informed about new opportunities.